Cas no 849118-50-9 (Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester)

• Product Name: Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester
• CAS No: 849118-50-9
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5232601
• Update Time: 2025-10-29

Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester
• Ethyl (z)-2-(3-(5-acetyl-2-methoxybenzyl)-4-oxothiazolidin-2-ylidene)acetate

• Inchi： 1S/C17H19NO5S/c1-4-23-17(21)8-16-18(15(20)10-24-16)9-13-7-12(11(2)19)5-6-14(13)22-3/h5-8H,4,9-10H2,1-3H3
• InChI Key： KPPDXSJHNFSDFE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1N(CC2=CC(C(C)=O)=CC=C2OC)C(=O)CS1

Additional information on Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester

Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester (CAS No. 849118-50-9)

Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester (CAS No. 849118-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of acetic acid and thiazolidine, featuring a unique structural arrangement that includes an acetyl group, a methoxyphenyl moiety, and an ethyl ester functional group. The intricate structure of this compound endows it with a range of potential biological activities and applications.

The thiazolidine ring in the structure of this compound is particularly noteworthy due to its involvement in various biological processes. Thiazolidines are known for their ability to modulate metabolic pathways and have been extensively studied for their potential therapeutic effects in conditions such as diabetes and obesity. The presence of the acetyl group and the methoxyphenyl moiety further enhances the compound's pharmacological profile, potentially conferring additional benefits such as anti-inflammatory and antioxidant properties.

Recent research has focused on the anti-inflammatory properties of Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for the development of novel therapeutic agents.

The pharmacokinetic properties of Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Furthermore, the safety profile of Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester has been evaluated in preclinical studies. Toxicity assessments have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, Acetic acid, 2-[3-[(5-acetyl-2-methoxyphenyl)methyl]-4-oxo-2-thiazolidinylidene]-, ethyl ester (CAS No. 849118-50-9) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and potential clinical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential in various disease states.